Cas no 2167527-68-4 (8-Oxa-5-azaspiro[3.5]nonane-5-carboxylic acid, 7-(aminomethyl)-, 1,1-dimethylethyl ester)

• Product Name: 8-Oxa-5-azaspiro[3.5]nonane-5-carboxylic acid, 7-(aminomethyl)-, 1,1-dimethylethyl ester
• CAS No: 2167527-68-4
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 6062472
• PubChem ID: 137935633
• Update Time: 2025-10-28

8-Oxa-5-azaspiro[3.5]nonane-5-carboxylic acid, 7-(aminomethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 8-Oxa-5-azaspiro[3.5]nonane-5-carboxylic acid, 7-(aminomethyl)-, 1,1-dimethylethyl ester
• Tert-butyl 7-(aminomethyl)-8-oxa-5-azaspiro[3.5]nonane-5-carboxylate
• AKOS040805960
• 2167527-68-4
• EN300-6499239

• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-8-10(7-14)17-9-13(15)5-4-6-13/h10H,4-9,14H2,1-3H3
• InChI Key： SJFJVJJMNZWYBV-UHFFFAOYSA-N
• SMILES： C1C2(COC(CN)CN2C(OC(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 367.4±27.0 °C(Predicted)
• pka: 9.32±0.29(Predicted)

Additional information on 8-Oxa-5-azaspiro[3.5]nonane-5-carboxylic acid, 7-(aminomethyl)-, 1,1-dimethylethyl ester

Introduction to 8-Oxa-5-azaspiro[3.5]nonane-5-carboxylic acid, 7-(aminomethyl)-, 1,1-dimethylethyl ester (CAS No. 2167527-68-4)

8-Oxa-5-azaspiro[3.5]nonane-5-carboxylic acid, 7-(aminomethyl)-, 1,1-dimethylethyl ester, identified by the CAS number 2167527-68-4, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic structure, characterized by a nitrogen-containing heterocycle linked to a cycloalkane backbone, presents a unique framework that is highly conducive to the development of bioactive molecules. The presence of both carboxylic acid and amine functionalities, along with a tert-butyl ester group, provides multiple sites for chemical modification, making it a versatile scaffold for drug discovery initiatives.

The compound's name highlights several key structural features that are critical to its potential applications. The spirocyclic core, specifically 8-Oxa-5-azaspiro[3.5]nonane, introduces rigidity and conformational constraints that can influence molecular recognition processes. This structural motif has been explored in various drug-like molecules due to its ability to mimic natural product scaffolds and enhance binding affinity to biological targets. The carboxylic acid group at the 5-position serves as a potential protonation site or a site for further derivatization, such as amidation or esterification, which can modulate solubility and metabolic stability. Additionally, the amine substituent at the 7-position (7-(aminomethyl)) offers a handle for conjugation with other biomolecules or for the introduction of additional functional groups through reductive amination or other coupling reactions.

The 1,1-dimethylethyl ester (tert-butyl ester) at the 1-position provides stability against hydrolysis under physiological conditions while allowing for selective cleavage under specific enzymatic or chemical conditions. This feature is particularly valuable in prodrug design, where the ester group can be removed to release the active moiety in vivo. The overall architecture of this compound suggests potential applications in the development of small-molecule inhibitors or modulators targeting enzymes or receptors involved in critical biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more effectively predict and optimize the binding properties of such spirocyclic compounds. Studies have demonstrated that spirocyclic scaffolds can exhibit favorable pharmacokinetic profiles due to their reduced flexibility compared to linear or cyclic analogs. This rigidity can lead to improved ligand efficiency and prolonged residence time at biological targets. Furthermore, the unique electronic properties of nitrogen-containing heterocycles contribute to enhanced interactions with biological systems, making them attractive candidates for medicinal chemistry applications.

In particular, the 8-Oxa-5-azaspiro[3.5]nonane core has been investigated for its potential as a scaffold in the development of kinase inhibitors. Kinases are essential enzymes involved in cell signaling pathways and are frequently implicated in diseases such as cancer and inflammatory disorders. By leveraging the spirocyclic structure's ability to mimic natural product motifs, researchers have designed molecules that can selectively inhibit aberrant kinase activity without affecting closely related enzymes. The presence of both carboxylic acid and amine functionalities allows for precise tuning of binding interactions through hydrogen bonding networks and electrostatic interactions.

The 7-(aminomethyl) group has been strategically incorporated into several lead compounds due to its ability to form covalent bonds with biomolecules via disulfide linkages or other reactive handles. This feature is particularly useful in targeted protein degradation strategies, where small molecules can recruit E3 ligases to induce proteasomal degradation of pathogenic proteins. Such approaches have shown promise in preclinical studies for conditions where traditional small-molecule inhibitors have limited efficacy.

Moreover, the 1,1-dimethylethyl ester functionality has been exploited in prodrug formulations designed to enhance oral bioavailability or controlled release profiles. By masking polar functional groups with an ester moiety, compounds can exhibit improved solubility and permeability across biological membranes. Once inside the target tissue or cell, enzymatic hydrolysis can release the active drug molecule, ensuring targeted action while minimizing systemic exposure.

Recent studies have also highlighted the potential of this compound as a building block for peptidomimetics. By incorporating spirocyclic scaffolds into peptide-like structures, researchers can achieve enhanced metabolic stability while maintaining bioactivity. This approach has been particularly successful in developing inhibitors of protease enzymes that play crucial roles in viral replication or cancer progression.

The synthesis of 8-Oxa-5-azaspiro[3.5]nonane-5-carboxylic acid, 7-(aminomethyl)-, 1,1-dimethylethyl ester presents challenges due to the complexity of its spirocyclic core and multiple functional groups. However, advances in synthetic methodology have made it more feasible to access such intricate structures. Key synthetic strategies include transition-metal-catalyzed cyclizations, reductive amination reactions, and protecting group strategies to ensure regioselective functionalization at multiple sites.

The compound's physicochemical properties have been thoroughly characterized through experimental techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These data provide critical insights into its molecular structure and conformational preferences, which are essential for understanding its biological activity and designing optimized derivatives.

In conclusion,8-Oxa-5-azaspiro[3.5]nonane-5-carboxylic acid, 7-(aminomethyl)-, (CAS No.: 2167527-68-4) represents a promising scaffold for medicinal chemistry innovation due to its unique structural features and functional diversity. Its spirocyclic core offers rigidity and conformational control, while its multiple reactive sites provide opportunities for chemical modification and bioconjugation strategies. Recent research suggests potential applications in kinase inhibition, targeted protein degradation, prodrug design, and peptidomimetic development, highlighting its versatility as a building block for next-generation therapeutic agents.